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Compound of Interest

Compound Name: Natamycin

Cat. No.: B10753224

For Researchers, Scientists, and Drug Development Professionals

Natamycin, a polyene macrolide antibiotic, serves as a potent and selective agent for fungal
genetics research. Its unique mechanism of action and broad-spectrum antifungal activity make
it a valuable tool for selecting transformed fungal strains. This document provides detailed
application notes and protocols for the effective use of nhatamycin as a selection agent.

Introduction

Natamycin, also known as pimaricin, is an antifungal compound produced by Streptomyces
natalensis.[1] It exhibits a broad spectrum of activity against yeasts and molds by specifically
binding to ergosterol, a key component of fungal cell membranes.[1][2][3][4] This interaction
inhibits fungal growth without causing membrane permeabilization, a mechanism distinct from
other polyene antibiotics like nystatin and filipin. Natamycin's mode of action involves the
inhibition of amino acid and glucose transport proteins, leading to a loss of nutrient transport
across the plasma membrane. Due to the absence of ergosterol in bacterial cell membranes,
natamycin is ineffective against bacteria, making it an excellent selective agent in mixed
microbial cultures.

Mechanism of Action

The selective antifungal activity of natamycin is attributed to its high affinity for ergosterol. The
binding of natamycin to ergosterol is irreversible and leads to the formation of a polyene-sterol
complex. This complex disrupts essential cellular processes that are dependent on the proper
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function of ergosterol-rich membrane domains, such as vacuolar fusion and fission, ultimately

leading to the cessation of fungal growth.
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Caption: Mechanism of action of natamycin on fungal cells.

Data Presentation: Efficacy of Natamycin

The minimum inhibitory concentration (MIC) of natamycin varies among different fungal
species. The following tables summarize the effective concentrations of natamycin against a
range of common laboratory and clinical fungal strains.

Table 1: Minimum Inhibitory Concentrations (MICs) of Natamycin for Various Fungal Species
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Fungal Species MIC Range (pg/mL) Reference(s)
Aspergillus flavus 4 -64

Aspergillus fumigatus 4

Aspergillus carbonarius 0.05-0.1

Candida albicans 1.6-125

Fusarium spp. MIC90 of 4

Penicillium digitatum 1.54

Penicillium expansum 1.14

Saccharomyces cerevisiae 1-5

Yarrowia lipolytica 20 ppm (20 pg/mL)

Table 2: Natamycin Concentration for Inhibition of Fungal Growth in Various Applications

.. Natamycin
Application Fungal Target . Reference(s)
Concentration

Food Preservation

Molds and Yeasts 20 mg/kg (20 ppm)
(Cheese)
] ] Saccharomyces 5-10mg/L(5-10
Wine Spoilage Control
bayanus ppm)
Plant Tissue Culture Various Fungi 10 mg/L (10 ppm)
Experimental ) ) )
Candida albicans 5% suspension

Keratomycosis

Experimental Protocols

Natamycin has low solubility in water. Therefore, a stock solution is typically prepared in an
organic solvent.

Materials:
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Natamycin powder (pharmaceutical grade)

Dimethyl sulfoxide (DMSO) or 85% (v/v) DMSO-water

Sterile microcentrifuge tubes

Sterile, light-proof storage container

Procedure:

Weigh the desired amount of natamycin powder in a sterile microcentrifuge tube.

e Add the appropriate volume of DMSO or 85% DMSO-water to achieve the desired stock
concentration (e.g., 5 mg/mL).

» Vortex thoroughly until the natamycin is completely dissolved.

o Store the stock solution in a light-proof container at -20°C. The stock solution should be
freshly made prior to use for optimal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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